molecular formula C6H7N3O3 B15371409 4-Methylamino-3-nitro-1H-pyridin-2-one

4-Methylamino-3-nitro-1H-pyridin-2-one

Cat. No.: B15371409
M. Wt: 169.14 g/mol
InChI Key: BOHDSTAUENDLRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Methylamino-3-nitro-1H-pyridin-2-one is a nitrogen-containing heterocyclic compound characterized by a pyridinone backbone with a methylamino (-NHCH₃) group at position 4 and a nitro (-NO₂) substituent at position 3. The methylamino group enhances nucleophilicity and hydrogen-bonding capacity compared to simpler alkyl or amino substituents, making it a candidate for pharmaceutical intermediates or coordination chemistry .

Properties

Molecular Formula

C6H7N3O3

Molecular Weight

169.14 g/mol

IUPAC Name

4-(methylamino)-3-nitro-1H-pyridin-2-one

InChI

InChI=1S/C6H7N3O3/c1-7-4-2-3-8-6(10)5(4)9(11)12/h2-3H,1H3,(H2,7,8,10)

InChI Key

BOHDSTAUENDLRH-UHFFFAOYSA-N

Canonical SMILES

CNC1=C(C(=O)NC=C1)[N+](=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The table below compares 4-Methylamino-3-nitro-1H-pyridin-2-one with three related compounds from the evidence, highlighting substituent positions, molecular weights, and key properties:

Compound Name CAS Number Substituents (Position) Molecular Weight (g/mol) Melting Point (°C) Key Functional Groups
4-Methyl-3-nitro-1H-pyridin-2-one 21901-18-8 4-CH₃, 3-NO₂, 2-one 170.12 (calculated) Not reported Nitro, methyl, hydroxyl
4-Amino-6-methyl-3-nitro-1H-pyridin-2-one 63897-15-4 4-NH₂, 6-CH₃, 3-NO₂, 2-one 185.15 (reported) Not reported Amino, methyl, nitro, hydroxyl
2-Amino-4-(2-chloro-5-phenylpyridin-3-yl)-1-phenylpyridine N/A Multiple aryl/chloro groups 466–545 (varied) 268–287 Chloro, amino, phenyl
4-Methylamino-3-nitro-1H-pyridin-2-one Not available 4-NHCH₃, 3-NO₂, 2-one ~183.14 (estimated) Insufficient data Methylamino, nitro, hydroxyl

Key Observations :

  • Substituent Reactivity: The methylamino group in the target compound likely increases solubility in polar solvents compared to the methyl group in 4-methyl-3-nitro-1H-pyridin-2-one, while the nitro group maintains strong electron-withdrawing effects, influencing electrophilic substitution patterns .
  • Thermal Stability: The absence of melting point data for the target compound contrasts with structurally complex analogs (e.g., 2-amino-4-(2-chloro-5-phenylpyridin-3-yl)-1-phenylpyridine), which exhibit high melting points (268–287°C) due to extended aromaticity and intermolecular hydrogen bonding .
  • Synthetic Challenges: Unlike analogs with phenyl or chloro substituents (synthesized via Suzuki coupling or nucleophilic substitution), the methylamino group may require protective strategies during synthesis to avoid side reactions .
Electronic and Spectroscopic Differences
  • NMR Shifts: In 4-amino-6-methyl-3-nitro-1H-pyridin-2-one, the amino group (δH ~5.5 ppm) and methyl group (δH ~2.3 ppm) exhibit distinct ¹H NMR signals . For the target compound, the methylamino group’s N–H proton would likely resonate near δH 3.5–4.5 ppm, with splitting due to coupling with the adjacent methyl group.
  • IR Spectroscopy : The nitro group’s asymmetric stretching (~1520 cm⁻¹) and symmetric stretching (~1350 cm⁻¹) would dominate the IR spectrum, similar to analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.